macrolactin F

• Molecular Formula: C24H34O5
• Molecular Weight: 402.5 g/mol
• IUPAC Name: (3Z,5E,8S,9E,11Z,14S,19E,24R)-8,14-dihydroxy-24-methyl-1-oxacyclotetracosa-3,5,9,11,19-pentaene-2,16-dione
• InChI: InChI=1S/C24H34O5/c1-20-13-7-3-2-4-8-16-22(26)19-23(27)17-11-5-9-14-21(25)15-10-6-12-18-24(28)29-20/h2,4-6,9-12,14,18,20-21,23,25,27H,3,7-8,13,15-17,19H2,1H3/b4-2+,10-6+,11-5-,14-9+,18-12-/t20-,21-,23+/m1/s1
• InChI Key: KMKZBIGDFUKDCN-QLVJNLMHSA-N
• Isomeric SMILES: C[C@@H]1CCC/C=C/CCC(=O)C[C@H](C/C=C\C=C\[C@H](C/C=C/C=C\C(=O)O1)O)O
• Canonical SMILES: CC1CCCC=CCCC(=O)CC(CC=CC=CC(CC=CC=CC(=O)O1)O)O
• synonyms: macrolactin F

Description

macrolactin F is a natural product found in Bacillus with data available.

Scientific Research Applications

Antibacterial Activity

Macrolactin F, along with its variants like 7-O-succinyl macrolactin F, has been identified as having significant antibacterial properties. These compounds were isolated from marine Bacillus sp. and have shown effectiveness against bacteria such as Bacillus subtilis and Staphylococcus aureus (Jaruchoktaweechai et al., 2000).

Osteoclastogenesis Inhibition

Macrolactin F (MF) is explored for its potential in inhibiting osteoclastogenesis, a process vital for bone health. It suppresses the activity and formation of osteoclasts, cells that break down bone tissue, by impacting various signaling pathways like Akt, MAPK, and NFATc1. Additionally, MF promotes osteoblastogenesis, which is crucial for bone formation, through the BMP-2/smad/Akt/Runx2 pathway (Li et al., 2017).

Impact on Soil Bacterial Community

The application of macrolactin in soil has been observed to modify the bacterial community significantly. It alters the abundance of various bacterial groups and affects the presence of genes related to macrolactin production, highlighting its ecological impact (Yuan et al., 2016).

Synthetic Studies

Efforts have been made to synthesize macrolactin F and its fragments, contributing to the understanding of its structure and potential for large-scale production. These synthetic studies are crucial for exploring the full potential of macrolactin F in various applications (Oliveira et al., 2008).

Anti-Viral and Anti-Tumor Potential

Macrolactin compounds, including macrolactin F, have shown potential in anti-viral and anti-tumor activities. They have been isolated from various marine Bacillus species and have demonstrated effectiveness against specific viruses and tumor cells, indicating their potential in therapeutic applications (Nagao et al., 2001).

Antibiotic Production and Biosynthesis

Studies on the biosynthesis of macrolactins, including macrolactin F, have provided insights into the genetic and metabolic processes involved in their production. Understanding the biosynthesis pathways is crucial for the development of new antibiotics and other pharmaceuticals (Schneider et al., 2007).